Cas no 552311-66-7 (4,5-Dimethoxy-2-[(prop-2-yn-1-yl)oxy]benzaldehyde)

• Product Name: 4,5-Dimethoxy-2-[(prop-2-yn-1-yl)oxy]benzaldehyde
• CAS No: 552311-66-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 2831619
• PubChem ID: 71441585
• Update Time: 2025-04-21

4,5-Dimethoxy-2-[(prop-2-yn-1-yl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 552311-66-7
• DTXSID70850514
• 4,5-Dimethoxy-2-[(prop-2-yn-1-yl)oxy]benzaldehyde

• Inchi： 1S/C12H12O4/c1-4-5-16-10-7-12(15-3)11(14-2)6-9(10)8-13/h1,6-8H,5H2,2-3H3
• InChI Key： BGTLQCFYLTURCB-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=C(C(=CC=1C=O)OC)OC

Computed Properties

• Exact Mass: 220.07355886Da
• Monoisotopic Mass: 220.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų